3,5-Difluoro-4-(methylthio)phenylboronic acid
Overview
Description
3,5-Difluoro-4-(methylthio)phenylboronic acid is an organoboron compound with a molecular formula of C7H7BF2O2S . It has a molecular weight of 204.01 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for 3,5-Difluoro-4-(methylthio)phenylboronic acid is 1S/C7H7BF2O2S/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,11-12H,1H3 . This code provides a specific textual representation of the molecule’s structure.Chemical Reactions Analysis
Boronic acids, including 3,5-Difluoro-4-(methylthio)phenylboronic acid, are commonly used in Suzuki-Miyaura cross-coupling reactions . These reactions are used to create carbon-carbon bonds between two organic compounds, which is a key step in the synthesis of many organic compounds.Physical And Chemical Properties Analysis
3,5-Difluoro-4-(methylthio)phenylboronic acid is a solid at room temperature . It has a molecular weight of 204.01 .Scientific Research Applications
- Synthesis of Liquid Crystalline Compounds : Boronic acids have been used in the synthesis of novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls .
- Synthesis of Potent Leukotriene B4 Receptor Agonists : Boronic acids have been used in the synthesis of o-phenylphenols, which are potent leukotriene B4 receptor agonists .
- Suzuki-Miyaura Cross-Coupling Reactions : Boronic acids are involved in Suzuki-Miyaura cross-coupling reactions with 2-aryl-1-bromo-1-nitroethenes or alkynyl bromides .
- Addition Reactions with Naphthyridine N-Oxides : Boronic acids can participate in addition reactions with naphthyridine N-oxides .
- Oxyarylation of Heck Reaction Intermediates : Boronic acids have been used in oxyarylation of Heck reaction intermediates for the synthesis of THF derivatives .
- Sulfoxidation Reactions : Boronic acids can participate in sulfoxidation reactions .
- Copper-Catalyzed Halogenation : Boronic acids can be involved in copper-catalyzed halogenation .
- Preparation of Pyrazolopyrimidinamine Derivatives : Boronic acids have been used in the preparation of pyrazolopyrimidinamine derivatives, which are known to be tyrosine and phosphinositide kinase inhibitors .
- Preparation of Boronate Based D-Glucose Sensors : Boronic acids have been used in the preparation of boronate based D-glucose sensors .
- Suzuki-Miyaura Cross-Coupling Reactions : Boronic acids have been used in Suzuki-Miyaura cross-coupling reactions with 2-aryl-1-bromo-1-nitroethenes or alkynyl bromides .
- Addition Reactions with Naphthyridine N-Oxides : Boronic acids have been used in addition reactions with naphthyridine N-oxides .
- Oxyarylation of Heck Reaction Intermediates : Boronic acids have been used in oxyarylation of Heck reaction intermediates for the synthesis of THF derivatives .
- Sulfoxidation Reactions : Boronic acids have been used in sulfoxidation reactions .
- Copper-Catalyzed Halogenation : Boronic acids have been used in copper-catalyzed halogenation .
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and not eating, drinking, or smoking when using this product .
properties
IUPAC Name |
(3,5-difluoro-4-methylsulfanylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BF2O2S/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,11-12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKQQWGTISJLIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)F)SC)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BF2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701220408 |
Source
|
| Record name | Boronic acid, B-[3,5-difluoro-4-(methylthio)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701220408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoro-4-(methylthio)phenylboronic acid | |
CAS RN |
1451392-38-3 |
Source
|
| Record name | Boronic acid, B-[3,5-difluoro-4-(methylthio)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1451392-38-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boronic acid, B-[3,5-difluoro-4-(methylthio)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701220408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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